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Introduction

Antibody-Drug Conjugates (ADCSs) are a rapidly growing class of biotherapeutics that combine
the specificity of a monoclonal antibody (mAb) with the potency of a cytotoxic small molecule
drug.[1] This targeted delivery approach enhances the therapeutic window by minimizing
systemic toxicity and maximizing efficacy at the tumor site. The complex and heterogeneous
nature of ADCs, arising from the conjugation process and inherent modifications of the mAb
backbone, presents significant analytical challenges.[2] Mass spectrometry (MS) has emerged
as an indispensable tool for the in-depth characterization of ADCs, providing critical information
on their structural integrity, drug-to-antibody ratio (DAR), conjugation sites, and various sources
of heterogenetity.

This application note provides detailed protocols for the characterization of ADCs using state-
of-the-art mass spectrometry techniques, including intact mass analysis, subunit analysis, and
peptide mapping.
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Core Concepts in ADC Characterization

The primary goals of mass spectrometry analysis in ADC characterization are to assess several
critical quality attributes (CQAS):

Drug-to-Antibody Ratio (DAR): The average number of drug molecules conjugated to an
antibody is a crucial parameter that directly impacts the ADC's efficacy and safety.[3]

e Drug Load Distribution: In addition to the average DAR, understanding the distribution of
different drug-loaded species (e.g., DARO, DAR2, DAR4, etc.) is essential for ensuring
product consistency.[4]

» Conguation Site and Heterogeneity: lIdentifying the specific amino acid residues where the
drug is attached and assessing the level of site occupancy is critical, especially for site-
specific ADCs.[5]

o Post-Translational Modifications (PTMs): Modifications to the antibody backbone, such as
glycosylation, oxidation, and deamidation, can affect the stability, efficacy, and
immunogenicity of the ADC.[6]

Experimental Workflows

A multi-level mass spectrometric approach is typically employed for the comprehensive
characterization of ADCs.
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Caption: Multi-level mass spectrometry workflow for ADC characterization.

Data Presentation: Quantitative Analysis of ADC
Heterogeneity

The following tables summarize typical quantitative data obtained from the mass spectrometric

analysis of ADCs.

Table 1: Drug Load Distribution and Average DAR of Brentuximab Vedotin (Cysteine-Linked
ADC)
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Drug-Loaded Species

Relative Abundance (%)

DARO 15
DAR2 25
DAR4 35
DARG6 20
DARS 5
Average DAR 3.8

Data is representative and compiled from typical analyses of cysteine-linked ADCs like

Brentuximab vedotin.

Table 2: Glycoform Distribution of the Fc Region of a Therapeutic Monoclonal Antibody

Backbone
Glycoform Relative Abundance (%)
GOF 45
G1F 35
G2F 15
Man5 3
Afucosylated (GO) 2

This table represents a typical glycoprofile for a therapeutic IgG1 produced in CHO cells.

Afucosylation levels are a critical quality attribute as they can impact antibody-dependent cell-

mediated cytotoxicity (ADCC).[1]

Table 3: Common Post-Translational Modifications (PTMs) in ADC Antibody Backbones
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Modification Location Typical Abundance (%)
Oxidation Heavy Chain (Met255) 5-15

Deamidation Heavy Chain (Asn387) 10-25

C-terminal Lysine Clipping Heavy Chain > 95

N-terminal Pyroglutamate Light & Heavy Chains > 90

Levels of oxidation and deamidation are critical to monitor as they can affect the stability and
activity of the ADC.

Experimental Protocols
Intact Mass Analysis for DAR Determination

This protocol is suitable for determining the average DAR and drug load distribution of both
lysine- and cysteine-linked ADCs. Native mass spectrometry is often preferred for cysteine-
linked ADCs to maintain non-covalent interactions.[2]

Caption: Workflow for intact mass analysis of ADCs.
Methodology:
e Sample Preparation (Optional Deglycosylation):

o To simplify the mass spectrum, N-glycans can be removed by treating the ADC with
PNGase F.[3]

o Incubate 100 pg of ADC with 2 puL of PNGase F in a suitable buffer (e.g., 50 mM
ammonium bicarbonate) at 37°C for 2 hours.

e LC-MS Analysis:
o Liquid Chromatography (LC):

» Column: Reversed-phase column suitable for large proteins (e.g., Agilent PLRP-S, 2.1 x
50 mm, 5 um, 1000 A).
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= Mobile Phase A: 0.1% formic acid in water.

= Mobile Phase B: 0.1% formic acid in acetonitrile.

» Gradient: A linear gradient from 20% to 80% B over 10 minutes.
» Flow Rate: 0.2 mL/min.

» Column Temperature: 80°C.

o Mass Spectrometry (MS):
» [nstrument: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap.
» |onization Mode: Electrospray ionization (ESI), positive ion mode.
» Mass Range: 1000-4000 m/z.
= Source Temperature: 350°C.
o Data Analysis:

o Deconvolute the raw mass spectrum to obtain the zero-charge mass of the different ADC
species.

o Calculate the average DAR by taking the weighted average of the peak intensities of the
different drug-loaded species.[4]

Subunit Analysis for Chain-Specific Information

Subunit analysis involves reducing the inter-chain disulfide bonds of the ADC, and in some
cases, enzymatic digestion with IdeS, to separate the light and heavy chains or produce
F(ab")2 and Fc fragments.[5] This allows for the determination of DAR on each chain and the
characterization of chain-specific modifications.
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Subunit Analysis Workflow
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Caption: Workflow for subunit analysis of ADCs.

Methodology:

e Sample Preparation (Reduction):

[¢]

To 25 pg of the ADC sample, add a reduction buffer (e.g., 6 M guanidine-HCI, 100 mM
Tris-HCI, pH 8.0) to a final volume of 23.5 pL.

[¢]

Add 1.5 pL of 500 mM dithiothreitol (DTT) to a final concentration of 30 mM.

Incubate at 37°C for 30 minutes.

[¢]

[e]

Stop the reaction by adding 1 pL of acetic acid.[5]
e LC-MS Analysis:

o LC: Similar conditions to intact mass analysis, but a C8 column may provide better
separation of the subunits.

o MS: High-resolution mass spectrometry as described for intact analysis.

o Data Analysis:
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o Deconvolute the mass spectra for the light and heavy chains (or Fc and F(ab’)2

fragments).

o Determine the drug load on each subunit and calculate the overall average DAR.

Peptide Mapping for Conjugation Site and PTM
Localization

Peptide mapping is the gold standard for identifying the specific sites of drug conjugation and
for localizing and quantifying PTMs.[5] It involves digesting the ADC into smaller peptides,
which are then analyzed by LC-MS/MS.

Peptide Mapping Workflow

Sample Preparation

Denatura tion, Enzymatic Digestion
ADC Sample Reduction (DTT) &  —1 (‘é T gsm)
Alkylation (IAA) 9. Tryp:

LC-MS/MS Analysis Data Analysis

Click to download full resolution via product page
Caption: Workflow for peptide mapping of ADCs.
Methodology:
o Sample Preparation (Digestion):

o Denature, reduce, and alkylate the ADC sample. A typical procedure involves denaturation
in 8 M urea, reduction with DTT, and alkylation with iodoacetamide (IAA).[5]

o Perform buffer exchange to remove urea and other reagents.
o Digest the ADC with an enzyme such as trypsin at 37°C for 4-18 hours.

e LC-MS/MS Analysis:
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o LC:

» Column: A C18 column with a smaller particle size (e.g., 1.7 pum) for high-resolution
peptide separation.

» Gradient: A shallow gradient of acetonitrile in 0.1% formic acid is used to separate the
complex peptide mixture.

o MS/MS:

» The mass spectrometer is operated in a data-dependent acquisition (DDA) mode to
automatically select precursor ions for fragmentation.

o Data Analysis:

o The resulting MS/MS spectra are searched against a protein database containing the
antibody sequence.

o Software tools are used to identify peptides and localize the sites of drug conjugation and
PTMs based on mass shifts.

o The relative abundance of modified peptides can be determined by comparing their peak
areas to the unmodified counterparts.

Conclusion

Mass spectrometry is a powerful and versatile platform for the detailed characterization of
antibody-drug conjugates. The multi-level approach described in this application note,
combining intact mass analysis, subunit analysis, and peptide mapping, provides a
comprehensive understanding of the critical quality attributes of ADCs. These detailed
analytical insights are essential for ensuring the safety, efficacy, and consistency of these
complex biotherapeutics throughout the drug development and manufacturing process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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